Cas no 2351856-44-3 (2-{(benzyloxy)carbonylamino}-4-(1H-indol-3-yl)butanoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-4-(1H-indol-3-yl)butanoic acid
• CAS No: 2351856-44-3
• MF: C₂₀H₂₀N₂O₄
• MW: 352.383805274963
• CID: 5619499
• PubChem ID: 165925933
• Update Time: 2025-10-30

2-{(benzyloxy)carbonylamino}-4-(1H-indol-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2351856-44-3
• 2-{[(benzyloxy)carbonyl]amino}-4-(1H-indol-3-yl)butanoic acid
• EN300-28298795
• 2-{(benzyloxy)carbonylamino}-4-(1H-indol-3-yl)butanoic acid

• Inchi： 1S/C20H20N2O4/c23-19(24)18(22-20(25)26-13-14-6-2-1-3-7-14)11-10-15-12-21-17-9-5-4-8-16(15)17/h1-9,12,18,21H,10-11,13H2,(H,22,25)(H,23,24)
• InChI Key： CUKFWELFQSTTDG-UHFFFAOYSA-N
• SMILES： OC(C(CCC1=CNC2C=CC=CC1=2)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 352.14230712g/mol
• Monoisotopic Mass: 352.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 91.4Ų

Additional information on 2-{(benzyloxy)carbonylamino}-4-(1H-indol-3-yl)butanoic acid

Introduction to 2-{(benzyloxy)carbonylamino}-4-(1H-indol-3-yl)butanoic acid (CAS No. 2351856-44-3)

2-{(benzyloxy)carbonylamino}-4-(1H-indol-3-yl)butanoic acid, identified by its Chemical Abstracts Service (CAS) number 2351856-44-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a benzyloxy carbonyl group and an indole moiety. The presence of these functional groups not only contributes to its unique chemical properties but also opens up a myriad of possibilities for its application in medicinal chemistry.

The benzyloxy carbonylamino moiety is particularly noteworthy, as it is often employed in the synthesis of peptide mimetics and protease inhibitors. This group provides stability to the molecule and can serve as a handle for further chemical modifications, making it a valuable scaffold for drug development. On the other hand, the 1H-indol-3-yl substituent introduces a heterocyclic aromatic ring system, which is well-documented for its biological activity. Indole derivatives are known to exhibit a wide range of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties.

Recent advancements in the field of medicinal chemistry have highlighted the importance of hybrid molecules that combine multiple pharmacophores to enhance therapeutic efficacy. 2-{(benzyloxy)carbonylamino}-4-(1H-indol-3-yl)butanoic acid exemplifies this trend, as it integrates both the benzyloxy carbonylamino and indole functionalities into a single molecular entity. Such hybrid compounds have shown promise in addressing complex diseases by targeting multiple pathways simultaneously.

In the context of drug discovery, the structural features of 2-{(benzyloxy)carbonylamino}-4-(1H-indol-3-yl)butanoic acid make it an attractive candidate for further investigation. The compound's ability to interact with biological targets through both its benzyloxy carbonylamino and indole moieties suggests potential applications in the development of novel therapeutics. For instance, its indole component could be leveraged to modulate signaling pathways involved in inflammation or cancer, while the benzyloxy carbonylamino group could enhance binding affinity to specific enzymes or receptors.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The presence of multiple reactive sites allows for diverse derivatization strategies, enabling chemists to tailor its properties for specific applications. This flexibility has been exploited in recent studies where 2-{(benzyloxy)carbonylamino}-4-(1H-indol-3-yl)butanoic acid has been used as a building block for more complex molecules. By modifying either the benzyloxy carbonylamino or indole portions, researchers can generate libraries of derivatives with varying biological activities, facilitating high-throughput screening and lead optimization.

Recent research has also explored the potential of 2-{(benzyloxy)carbonylamino}-4-(1H-indol-3-yl)butanoic acid in the context of molecular probes and imaging agents. Its unique structural features make it an ideal candidate for developing tools that can visualize biological processes in real-time. For example, fluorescent derivatives of this compound could be used to track enzyme activity or monitor disease progression in living cells. This application is particularly relevant in diagnostic medicine, where non-invasive imaging techniques are increasingly sought after.

The compound's potential extends beyond therapeutic applications; it also holds promise in materials science and biotechnology. The indole moiety, known for its electron-rich nature, can participate in various coordination interactions with metals, making it suitable for designing metal-organic frameworks (MOFs) or supramolecular assemblies. These materials have diverse applications, from gas storage and separation to catalysis and sensing.

In conclusion,2-{(benzyloxy)carbonylamino}-4-(1H-indol-3-yl)butanoic acid (CAS No. 2351856-44-3) is a multifaceted compound with significant potential across multiple domains of science and technology. Its unique structural features, combined with its synthetic versatility, make it an invaluable asset in drug discovery and materials science. As research continues to uncover new applications for this molecule, it is likely that its importance will only continue to grow.